Cas no 1119-58-0 (3-Octyn-2-one)

• Product Name: 3-Octyn-2-one
• CAS No: 1119-58-0
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 151599
• PubChem ID: 136876
• Update Time: 2025-04-19

3-Octyn-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Octyn-2-one
• oct-3-yn-2-one
• 3-Octyne-2-one
• Acetylbutylacetylene
• Butyl(acetyl)acetylene
• AKOS006271541
• NSC-244943
• SCHEMBL996455
• 1119-58-0
• DTXSID20149768
• InChI=1/C8H12O/c1-3-4-5-6-7-8(2)9/h3-5H2,1-2H
• NSC244943
• VJKHTMGYHCBXHV-UHFFFAOYSA-N
• NSC 244943

• Inchi： 1S/C8H12O/c1-3-4-5-6-7-8(2)9/h3-5H2,1-2H3
• InChI Key： VJKHTMGYHCBXHV-UHFFFAOYSA-N
• SMILES： O=C(C)C#CCCCC

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.88
• Boiling Point: 177°Cat760mmHg
• Flash Point: 60.7°C
• Refractive Index: 1.439
• PSA: 17.07
• LogP: 1.76900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds